Cas no 17795-27-6 (alliin)

alliin structure
alliin structure
Product Name:alliin
CAS No:17795-27-6
MF:C6H11NO3S
MW:177.221440553665
CID:906579
PubChem ID:121922
Update Time:2025-04-19

alliin Chemical and Physical Properties

Names and Identifiers

    • alliin
    • 3-(2-propenylsulfinyl)-Alanine
    • Pcso
    • S-Allylcysteine sulfoxide
    • XUHLIQGRKRUKPH-UHFFFAOYSA-N
    • S-ALLYL-L-CYSTEINESULPHOXIDE
    • S-(2-Propenyl)cysteine sulfoxide
    • Alanine, 3-(2-propenylsulfinyl)-
    • (R)C(S)S-Alliin
    • Alliin; 3-(2-Propenylsulfinyl)-L-Alanin
    • 2-amino-3-prop-2-enylsulfinylpropanoic acid
    • DTXSID10871763
    • 17795-27-6
    • LS-13165
    • AKOS006327089
    • S-Allyl-L-cysteine sulfoxide
    • 3-(2-Propen-1-ylsulfinyl)alanine
    • 556-27-4
    • S-Allyl-DL-cysteineSulfoxide
    • SCHEMBL118141
    • CHEBI:173816
    • (+)-Alliin
    • Q139883
    • alliumn
    • 2-amino-3-prop-2-enylsulinylpropanoic acid
    • Alanine, 3-(2-propen-1-ylsulfinyl)-
    • Alanine, 3-(allylsulfinyl)-
    • L-Alliin
    • Inchi: 1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)
    • InChI Key: XUHLIQGRKRUKPH-UHFFFAOYSA-N
    • SMILES: S(CC=C)(CC(C(=O)O)N)=O

Computed Properties

  • Exact Mass: 177.046
  • Monoisotopic Mass: 177.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6A^2
  • XLogP3: -3.5

Experimental Properties

  • Color/Form: White to off white crystalline powder
  • Density: 1.354
  • Melting Point: 165
  • Boiling Point: 416.1 °C at 760 mmHg
  • Flash Point: 205.5 °C
  • Refractive Index: 1.579
  • PSA: 99.60000
  • LogP: 0.89900

alliin Security Information

  • Storage Condition:20°C

alliin Pricemore >>

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